Cas no 2705758-76-3 ((2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2705758-76-3
• MF: C₈H₅F₄IS
• MW: 336.0883872509
• CID: 6795201
• PubChem ID: 164891326
• Update Time: 2025-10-29

(2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane
• MFCD34756741
• 2705758-76-3

• Inchi： 1S/C8H5F4IS/c1-14-6-3-4(8(10,11)12)2-5(13)7(6)9/h2-3H,1H3
• InChI Key： ZOLRKEDPFONGRI-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(F)(F)F)C=1)SC)F

Computed Properties

• Exact Mass: 335.90928g/mol
• Monoisotopic Mass: 335.90928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Additional information on (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane

Introduction to (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2705758-76-3)

(2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2705758-76-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorine, an iodine, and a trifluoromethyl group, all attached to a phenyl ring, with a methyl sulfide linkage. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane is C₁₀H₆F₄I S, and its molecular weight is approximately 319.04 g/mol. The compound's structure is particularly interesting due to the presence of multiple halogenated substituents, which can influence its reactivity and biological activity. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties and metabolic stability, making it a common feature in many pharmaceuticals.

Recent research has focused on the potential of (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane as a building block for the synthesis of novel therapeutic agents. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's role in the development of potent inhibitors for specific enzymes involved in cancer pathways. The study demonstrated that derivatives of this compound exhibited selective inhibition of key enzymes, suggesting its potential as a lead compound for further optimization.

In addition to its potential in cancer research, (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane has also been explored for its antimicrobial properties. A study conducted by a team at the University of California, Los Angeles (UCLA) investigated the compound's ability to inhibit the growth of various bacterial strains. The results indicated that certain derivatives showed promising activity against both Gram-positive and Gram-negative bacteria, highlighting its versatility as an antimicrobial agent.

The synthesis of (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2-fluoro-3-iodo-5-trifluoromethylbenzene with methyl sulfide in the presence of a suitable catalyst. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance reaction efficiency and reduce environmental impact.

The physical properties of (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane are well-documented and include its melting point, boiling point, and solubility characteristics. These properties are crucial for optimizing its use in various chemical reactions and formulations. For instance, its solubility in organic solvents makes it suitable for use in solution-phase synthesis and drug delivery systems.

Safety considerations are an essential aspect of working with any chemical compound, including (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas to minimize exposure risks.

In conclusion, (2-Fluoro-3-iodo-5-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2705758-76-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore new applications and derivatives of this compound, further solidifying its importance in the field.